Cas no 1420816-92-7 (Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate)

Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate structure
1420816-92-7 structure
Product Name:Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate
CAS No:1420816-92-7
MF:C16H24N2O3S
MW:324.438363075256
CID:2170983
Update Time:2023-08-05

Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate Chemical and Physical Properties

Names and Identifiers

    • Tert-butyl ((1-(2-(thiophen-3-yl)acetyl)pyrrolidin-2-yl)methyl)carbamate
    • Inchi: 1S/C16H24N2O3S/c1-16(2,3)21-15(20)17-10-13-5-4-7-18(13)14(19)9-12-6-8-22-11-12/h6,8,11,13H,4-5,7,9-10H2,1-3H3,(H,17,20)
    • InChI Key: WIBSCNQOPRKZMA-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1)CC(N1CCCC1CNC(=O)OC(C)(C)C)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 409
  • Topological Polar Surface Area: 86.9
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